Cas no 89296-77-5 (Propanoic acid, 2-methyl-, 1-iodoethyl ester)

• Product Name: Propanoic acid, 2-methyl-, 1-iodoethyl ester
• CAS No: 89296-77-5
• MF: C₆H₁₁IO₂
• MW: 242.054814577103
• CID: 604966
• PubChem ID: 14633820
• Update Time: 2025-04-19

Propanoic acid, 2-methyl-, 1-iodoethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, 1-iodoethyl ester
• 1-iodoethyl 2-methylpropanoate
• 89296-77-5
• WWCCPBIJQCYIPE-UHFFFAOYSA-N
• 1-iodoethyl-2-methylpropanoate
• DTXSID30562409
• isobutyric acid 1-iodo-ethyl ester
• SCHEMBL1264920

• Inchi： 1S/C6H11IO2/c1-4(2)6(8)9-5(3)7/h4-5H,1-3H3
• InChI Key： WWCCPBIJQCYIPE-UHFFFAOYSA-N
• SMILES： IC(C)OC(C(C)C)=O

Computed Properties

• Exact Mass: 241.98038g/mol
• Monoisotopic Mass: 241.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų